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Compound of Interest

Compound Name: 3,5-Dichloronitrobenzene

Cat. No.: B1666198

An In-depth Technical Guide to 3,5-
Dichloronitrobenzene

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,5-Dichloronitrobenzene is a chlorinated nitroaromatic compound that serves as a crucial
intermediate in the synthesis of a wide range of organic compounds, particularly in the
agrochemical and pharmaceutical industries.[1][2] Its molecular structure, characterized by a
benzene ring substituted with two chlorine atoms and a nitro group, provides a versatile
scaffold for various chemical transformations. This guide offers a comprehensive overview of
3,5-Dichloronitrobenzene, covering its chemical identity, molecular structure, physicochemical
properties, synthesis, reactivity, applications in drug development, and safety protocols.

Part 1: Chemical Identity and Molecular Structure

The Chemical Abstracts Service (CAS) has assigned the number 618-62-2 to 3,5-
Dichloronitrobenzene.[3][4] This unique identifier is essential for unambiguously referencing
the compound in scientific literature, chemical databases, and regulatory documents.

The molecular formula of 3,5-Dichloronitrobenzene is CeH3CIl2NO2.[3][5] Its structure consists
of a benzene ring where the hydrogen atoms at positions 3 and 5 are substituted by chlorine
atoms, and a nitro group (NO2) is attached to the first carbon atom.
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Key Structural Identifiers:

IUPAC Name: 1,3-dichloro-5-nitrobenzene[3][6]

SMILES: C1=C(C=C(C=C1CI)CI)--INVALID-LINK--[O-][6][7]

INChl: INChl=1S/C6H3CI2NO2/c7-4-1-5(8)3-6(2-4)9(10)11/h1-3H[3][7]

InChiKey: RNABGKOKSBUFHW-UHFFFAOYSA-N[3][7]
Molecular Visualization:
Caption: Molecular structure of 3,5-Dichloronitrobenzene.

Part 2: Physicochemical Properties

Understanding the physicochemical properties of 3,5-Dichloronitrobenzene is fundamental for
its handling, storage, and application in chemical synthesis.

Property Value Source

Molecular Weight 192.00 g/mol [3114]

White to yellow or orange-to-
Appearance . . [81[9][10]
brown crystalline solid

Melting Point 62.0 to 66.0 °C [8][10]
Boiling Point ~259.71 °C (rough estimate) [11]
Solubility Insoluble in water [8][9]
Vapor Pressure 1.5-101300 Pa at 25-250 °C [11]
logP 3.09at25°C [11]
Flash Point 140 °C [9]

Part 3: Synthesis and Reactivity
Synthesis
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The primary industrial synthesis of 3,5-Dichloronitrobenzene often involves the deamination
of 2,6-dichloro-4-nitroaniline.[12][13] This process typically includes diazotization of the aniline
derivative followed by a denitrification step.

Exemplary Laboratory Synthesis Protocol:[12]

Diazotization: 2,6-dichloro-4-nitroaniline is added to a mixture of isopropanol and nitric acid.

Denitrification: A solution of sodium nitrite in water is added to the mixture at a controlled
temperature (e.g., 50°C).

Isolation: The reaction mixture is cooled, and water is added to precipitate the product.

Purification: The crude product is filtered off and can be further purified by recrystallization.

A Chinese patent describes a production process involving the diazotization of 2,6-dichloro-p-
nitroaniline with nitrosyl sulfuric acid, followed by denitrification with isopropanol and
subsequent hydrolysis.[2] Another approach involves the nitration of dichlorobenzene using a
mixture of nitric acid and anhydrous hydrogen fluoride.[14]

Chemical Reactivity

The chemical reactivity of 3,5-Dichloronitrobenzene is dictated by its functional groups: the
nitro group and the two chlorine atoms on the aromatic ring.

e Reduction of the Nitro Group: The nitro group can be readily reduced to an amino group
(NH2) to form 3,5-dichloroaniline. This is a common and critical transformation, as 3,5-
dichloroaniline is a vital intermediate for pesticides and other specialty chemicals.[2]

» Nucleophilic Aromatic Substitution (SNATr): The chlorine atoms are generally unreactive
towards nucleophilic substitution due to the deactivating effect of the nitro group at the meta
position. However, under forcing conditions or with highly activated nucleophiles, substitution
may occur. For instance, the reaction of 3,4-dichloro-1-nitrobenzene with sodium methoxide
yields 3-chloro-4-methoxy-1-nitrobenzene, demonstrating the potential for such reactions in
related isomers.[15]
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Part 4: Applications in Drug Development and
Agrochemicals

3,5-Dichloronitrobenzene is a key building block in the synthesis of various biologically active

molecules.

Pesticide Intermediate: Its primary application is as an intermediate in the production of
pesticides.[1] The reduction product, 3,5-dichloroaniline, is used to synthesize cyclic imide

pesticides.[2]

Pharmaceutical Synthesis: While direct applications in final drug structures are less
common, its derivatives are valuable in pharmaceutical research and development. The
dichloro-substituted phenyl ring provides a scaffold that can be further functionalized to
create complex molecular architectures for active pharmaceutical ingredients (APIs). For
example, related dichlorinated aromatic compounds like 3,5-Dichlorotoluene are used in the
synthesis of pyrazole amide derivatives with potential therapeutic properties for inflammatory
diseases.[16]

Fungicidal Activity: 1,3-Dichloro-5-nitrobenzene has been tested for its fungitoxicity against
various fungi, including Aspergillus niger and Trichophyton mentagrophytes.[10]

Part 5: Safety and Handling

3,5-Dichloronitrobenzene is a hazardous substance and must be handled with appropriate

safety precautions.

GHS Hazard Statements:[8]

H302: Harmful if swallowed.

H315: Causes skin irritation.

H317: May cause an allergic skin reaction.
H319: Causes serious eye irritation.

H410: Very toxic to aquatic life with long-lasting effects.
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Precautionary Statements:[8]

P261: Avoid breathing dust.

P273: Avoid release to the environment.

P280: Wear protective gloves/eye protection/face protection.

P301 + P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.
P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Handling and Storage:

Handling: Use in a well-ventilated area. Avoid contact with skin, eyes, and clothing.[17] Do
not eat, drink, or smoke when using this product.[8]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[17] Keep
away from incompatible materials such as strong oxidizing agents and strong bases.[17][18]

Personal Protective Equipment (PPE): Wear safety glasses with side shields or goggles,
chemical-resistant gloves, and a particulate filter respirator if ventilation is inadequate.[18]
[19]

Decomposition: Upon heating, it decomposes to produce toxic and corrosive fumes, including

nitrogen oxides and hydrogen chloride.[9][18]

Conclusion

3,5-Dichloronitrobenzene, identified by CAS number 618-62-2, is a pivotal chemical

intermediate with significant applications in the agrochemical and pharmaceutical industries. Its

synthesis, reactivity, and safe handling are well-documented, providing a solid foundation for its

use in research and manufacturing. A thorough understanding of its properties and hazards is

essential for any scientist or professional working with this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [3,5-Dichloronitrobenzene CAS number and molecular
structure]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666198#3-5-dichloronitrobenzene-cas-number-and-
molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt
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